(1R,2R)-2-(4-fluorophenyl)cyclopentan-1-amine
Overview
Description
(1R,2R)-2-(4-fluorophenyl)cyclopentan-1-amine is a chemical compound that belongs to the class of phenethylamines. It is also known by its common name, fluorenol. This compound has been the subject of scientific research due to its potential applications in the field of medicine, particularly in the treatment of neurological disorders.
Mechanism of Action
The exact mechanism of action of (1R,2R)-2-(4-fluorophenyl)cyclopentan-1-amine is not fully understood. However, it is believed to work by binding to and modulating certain receptors in the brain, such as the 5-HT2A and D2 receptors. This leads to changes in the levels of certain neurotransmitters, which can have an effect on mood, cognition, and behavior.
Biochemical and physiological effects:
Studies have shown that (1R,2R)-2-(4-fluorophenyl)cyclopentan-1-amine can have a range of biochemical and physiological effects. For example, it has been shown to increase the release of certain neurotransmitters such as dopamine and serotonin, which can have a positive effect on mood and cognition. It has also been shown to have anxiolytic and antipsychotic effects, which may make it useful in the treatment of anxiety and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of (1R,2R)-2-(4-fluorophenyl)cyclopentan-1-amine for lab experiments is its ability to modulate specific neurotransmitter systems in the brain. This makes it a useful tool for studying the role of these systems in various neurological disorders. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on (1R,2R)-2-(4-fluorophenyl)cyclopentan-1-amine. One area of interest is in the development of new treatments for neurological disorders such as depression, anxiety, and schizophrenia. Another area of interest is in understanding the exact mechanism of action of this compound, which could lead to the development of more targeted treatments. Additionally, there is potential for the use of this compound in the development of new diagnostic tools for neurological disorders.
Scientific Research Applications
One of the main applications of (1R,2R)-2-(4-fluorophenyl)cyclopentan-1-amine is in the field of neuroscience. Studies have shown that this compound has potential as a treatment for various neurological disorders such as depression, anxiety, and schizophrenia. This is due to its ability to modulate certain neurotransmitter systems in the brain, such as the serotonin and dopamine systems.
properties
IUPAC Name |
2-(4-fluorophenyl)cyclopentan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11H,1-3,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBIOJANZHQTSRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)N)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenyl)cyclopentan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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